Cas no 1361490-46-1 (2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde)

• Product Name: 2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde
• CAS No: 1361490-46-1
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4793696
• Update Time: 2025-10-30

2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C13H8Cl3NO2/c1-19-13-8(6-18)4-7(5-17-13)9-2-3-10(14)12(16)11(9)15/h2-6H,1H3
• InChI Key： XZSUIYXJRGWALL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(=C(C=O)C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde

Comprehensive Overview of 2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361490-46-1)

2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361490-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of nicotinaldehyde derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of a methoxy group and a trichlorophenyl moiety in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role in developing targeted therapies and sustainable agrochemicals. The compound's CAS No. 1361490-46-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in industrial and academic circles.

One of the key advantages of 2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde is its versatility in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. This aligns with the current trend of catalyst-free synthesis and atom-efficient reactions, topics highly searched in AI-driven chemical research. Additionally, its trichlorophenyl group contributes to its stability, making it suitable for long-term storage and transportation under controlled conditions.

The compound's nicotinaldehyde core also opens doors to applications in fluorescence-based sensors and organic electronics, areas that are gaining traction due to the rise of smart materials. Users often search for terms like "nicotinaldehyde derivatives in optoelectronics" or "trichlorophenyl-based sensors," highlighting the intersection of this compound with cutting-edge technologies. Its CAS No. 1361490-46-1 serves as a critical identifier for researchers exploring these niche applications.

From a regulatory perspective, 2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde is handled under standard laboratory safety protocols, with no restrictions reported in major chemical databases. This makes it accessible for global research collaborations, a topic frequently discussed in scientific forums and industry webinars. Its compatibility with microwave-assisted synthesis further enhances its appeal, as this method reduces reaction times and energy consumption—a priority in modern sustainable chemistry initiatives.

In summary, 2-Methoxy-5-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361490-46-1) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile position it as a promising candidate for future innovations, resonating with trends like AI-aided molecular design and eco-friendly synthesis. As research continues, this compound is likely to remain a focal point in both academic and industrial settings.